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Compound of Interest

Compound Name: O-Desethyl azilsartan-d4

Cat. No.: B15553694

Get Quote

An In-depth Review of its Synthesis, Analysis, and Application in Pharmacokinetic Studies

Introduction
O-Desethyl azilsartan-d4 is the deuterium-labeled stable isotope of O-Desethyl azilsartan, the

major and pharmacologically inactive metabolite of the angiotensin II receptor blocker (ARB),

azilsartan medoxomil.[1][2] Azilsartan medoxomil is a prodrug that is rapidly hydrolyzed to its

active form, azilsartan, which is indicated for the treatment of hypertension.[1] The primary role

of O-Desethyl azilsartan-d4 is as an internal standard in bioanalytical methods, such as liquid

chromatography-tandem mass spectrometry (LC-MS/MS), for the precise quantification of O-

Desethyl azilsartan in biological matrices.[3] This technical guide provides a comprehensive

overview of the available literature on O-Desethyl azilsartan-d4, focusing on its synthesis,

analytical methodologies, and its application in pharmacokinetic research for professionals in

drug development and related scientific fields.

Chemical and Physical Properties
A summary of the key chemical and physical properties of O-Desethyl azilsartan-d4 is

presented in Table 1.
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Property Value Reference(s)

IUPAC Name

2-oxo-3-[[4-[2-(5-oxo-4H-1,2,4-

oxadiazol-3-yl)phenyl]phenyl-

2,3,5,6-d4]methyl]-1H-

benzimidazole-4-carboxylic

acid

Synonyms
O-Desethyl azilsartan-d4,

Azilsartan M-II-d4

CAS Number 1442400-68-1 [4]

Molecular Formula C₂₃H₁₂D₄N₄O₅ [4]

Molecular Weight 432.42 g/mol [4]

Appearance Off-White to White Solid [4]

Storage Conditions 2-8°C [4]

Synthesis and Characterization
While specific, detailed protocols for the synthesis of O-Desethyl azilsartan-d4 are not

extensively published in peer-reviewed literature and are often proprietary, the general

synthetic approach involves the introduction of deuterium atoms into the O-Desethyl azilsartan

molecule. This is typically achieved through methods such as deuterium gas exchange

reactions catalyzed by a metal, or by using deuterated starting materials or reagents in the final

steps of the synthesis of the non-labeled compound.

A plausible synthetic route would involve the O-dealkylation of a deuterated azilsartan

precursor. The synthesis of azilsartan itself has been described, and adaptation of such

methods with deuterated intermediates would yield the desired labeled compound.

Characterization of O-Desethyl azilsartan-d4 to confirm its identity and purity relies on

standard analytical techniques, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the molecular structure and the position of the deuterium labels. The absence of
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proton signals at the deuterated positions is a key indicator.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to

confirm the molecular weight and elemental composition, verifying the incorporation of four

deuterium atoms.

Metabolism of Azilsartan and the Role of O-Desethyl
Azilsartan
Azilsartan medoxomil is rapidly and completely hydrolyzed to its active moiety, azilsartan, in the

gastrointestinal tract. Azilsartan is then metabolized in the liver primarily by the cytochrome

P450 enzyme, CYP2C9, through O-dealkylation to form O-Desethyl azilsartan (also known as

M-II).[1][2] A minor metabolite, M-I, is formed via decarboxylation. Both M-I and M-II are

pharmacologically inactive.[1]
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Metabolic pathway of Azilsartan Medoxomil.

Experimental Protocols: Bioanalytical Method for O-
Desethyl Azilsartan Quantification
The following is a representative experimental protocol for the quantification of O-Desethyl

azilsartan in human plasma using LC-MS/MS with O-Desethyl azilsartan-d4 as an internal

standard. This protocol is based on established methods for the analysis of azilsartan and its

metabolites.

1. Sample Preparation (Protein Precipitation)
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To 100 µL of human plasma sample in a microcentrifuge tube, add 20 µL of O-Desethyl
azilsartan-d4 internal standard working solution (concentration to be optimized, e.g., 100

ng/mL in methanol).

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase.

Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

2. LC-MS/MS Conditions

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient elution with Mobile Phase A (e.g., 0.1% formic acid in water) and

Mobile Phase B (e.g., 0.1% formic acid in acetonitrile). The gradient program should be

optimized to ensure adequate separation of the analyte from endogenous plasma

components.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Mass Spectrometry (MS):

Ion Source: Electrospray Ionization (ESI) in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM). The precursor and product ion transitions

for O-Desethyl azilsartan and O-Desethyl azilsartan-d4 need to be optimized.
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Representative transitions are provided in Table 2.

Ion Source Parameters: Optimized for maximum signal intensity (e.g., spray voltage,

source temperature, gas flows).

Table 2: Representative MRM Transitions for O-Desethyl Azilsartan and O-Desethyl
Azilsartan-d4

Analyte Precursor Ion (m/z) Product Ion (m/z)

O-Desethyl azilsartan 429.1 To be determined empirically

O-Desethyl azilsartan-d4 433.1 To be determined empirically

3. Method Validation

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA,

EMA) for the following parameters:

Selectivity: Absence of interfering peaks at the retention times of the analyte and internal

standard in blank plasma samples.

Linearity: A calibration curve should be constructed by analyzing a series of plasma samples

spiked with known concentrations of O-Desethyl azilsartan. The correlation coefficient (r²)

should be ≥0.99.

Accuracy and Precision: Determined by analyzing quality control (QC) samples at low,

medium, and high concentrations on the same day (intra-day) and on different days (inter-

day). The accuracy should be within ±15% of the nominal concentration, and the precision

(%CV) should not exceed 15%.

Matrix Effect: Assessed by comparing the response of the analyte in post-extraction spiked

plasma samples to that in a neat solution.

Recovery: The efficiency of the extraction procedure is determined by comparing the analyte

response in pre-extraction spiked samples to that in post-extraction spiked samples.
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Stability: The stability of the analyte in plasma under various conditions (e.g., freeze-thaw

cycles, short-term bench-top, long-term storage) should be evaluated.

Quantitative Data: Pharmacokinetics of O-Desethyl
Azilsartan (M-II)
The following tables summarize the pharmacokinetic parameters of O-Desethyl azilsartan (M-II)

from a clinical study involving subjects with mild and moderate hepatic impairment after single

and multiple doses of azilsartan medoxomil.[5]

Table 3: Single-Dose Pharmacokinetic Parameters of O-Desethyl Azilsartan (M-II) in Subjects

with Hepatic Impairment and Matched Controls

Parameter
Mild Hepatic
Impairment
(n=8)

Matched
Control (n=8)

Moderate
Hepatic
Impairment
(n=8)

Matched
Control (n=8)

Cmax (ng/mL) 318 ± 82.8 337 ± 111 288 ± 73.1 309 ± 86.5

Tmax (h) 4.0 (2.0-8.0) 4.0 (3.0-6.0) 4.0 (2.0-8.0) 4.0 (3.0-8.0)

AUC₀₋∞

(ng·h/mL)
6790 ± 2140 4860 ± 1580 5820 ± 1500 5360 ± 1570

t½ (h) 11.8 ± 2.6 10.5 ± 2.3 11.1 ± 2.1 10.8 ± 2.5

Data are presented as mean ± SD for Cmax, AUC, and t½, and as median (range) for Tmax.

Table 4: Multiple-Dose Pharmacokinetic Parameters of O-Desethyl Azilsartan (M-II) in Subjects

with Hepatic Impairment and Matched Controls
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Parameter
Mild Hepatic
Impairment
(n=8)

Matched
Control (n=8)

Moderate
Hepatic
Impairment
(n=8)

Matched
Control (n=8)

Cmax,ss (ng/mL) 386 ± 117 352 ± 103 338 ± 81.6 329 ± 79.9

Tmax,ss (h) 3.0 (2.0-6.0) 4.0 (2.0-6.0) 4.0 (2.0-6.0) 3.5 (2.0-6.0)

AUCτ,ss

(ng·h/mL)
6090 ± 2150 4780 ± 1500 5200 ± 1360 4760 ± 1290

Data are presented as mean ± SD for Cmax and AUC, and as median (range) for Tmax.

Visualization of Experimental Workflow
The following diagram illustrates the typical workflow for a pharmacokinetic study involving the

quantification of O-Desethyl azilsartan using O-Desethyl azilsartan-d4 as an internal standard.
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Workflow for Pharmacokinetic Analysis.
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Conclusion
O-Desethyl azilsartan-d4 is an essential tool for the accurate and precise quantification of the

major metabolite of azilsartan medoxomil in pharmacokinetic and metabolic studies. Its use as

an internal standard in LC-MS/MS methods allows for the reliable determination of O-Desethyl

azilsartan concentrations in biological fluids, which is crucial for understanding the disposition

of azilsartan in various populations. This technical guide has summarized the available

information on the synthesis, characterization, and analytical application of O-Desethyl
azilsartan-d4, providing researchers and drug development professionals with a valuable

resource for their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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